![molecular formula C11H9Cl2N3O2 B2657706 [1-(4-chlorophenyl)-1H-1,2,3-triazol-4-yl]methyl 2-chloroacetate CAS No. 338419-22-0](/img/structure/B2657706.png)
[1-(4-chlorophenyl)-1H-1,2,3-triazol-4-yl]methyl 2-chloroacetate
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Overview
Description
Triazoles are an important class of heterocyclic compounds with antimicrobial, antimycotic, antimycobacterial, antiprotozoal, anticonvulsant, and anticancer activity . They are commonly used in antifungal drugs like fluconazole, itraconazole, and voriconazole .
Synthesis Analysis
The synthesis of similar compounds often involves a series of reactions. For instance, a series of novel ® (-)-1-[(4-chlorophenyl)phenylmethyl]piperazine derivatives were designed, synthesized, and tested for in vivo anti-allergic activities .Molecular Structure Analysis
The molecular structure of similar compounds is confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis .Chemical Reactions Analysis
Triazoles are often used in the treatment of allergies. Most piperazine drugs share the same pharmacophore diphenylmethylpiperazine .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds are often determined using various techniques. For example, the crystal structure of 1-(4-(4-chlorophenoxy)-2-chlorophenyl)ethanone was determined .Scientific Research Applications
Anticonvulsant Activity
Epilepsy, a neurological disorder characterized by repetitive seizures, affects nearly 5% of the global population. Existing antiepileptic drugs (AEDs) have limitations, including side effects and toxicity. Researchers synthesized ester derivatives of the compound and screened them for anticonvulsant activity. These derivatives demonstrated protection against seizures without neurotoxicity. Molecular docking studies provided insights into their potential mechanisms .
Fungicidal Activity
The compound’s bis-heterocyclic structure has been investigated for its fungicidal properties. Although further research is needed, its crystal structure and potential antifungal effects make it an interesting candidate for agricultural and pharmaceutical applications .
Antitubercular Potential
Derivatives derived from the compound have been evaluated for their in vitro antitubercular activity. These compounds exhibited promising results against Mycobacterium tuberculosis (H37Ra MTB) and Mycobacterium bovis (BCG). Their unique structure warrants further exploration in the fight against tuberculosis .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
[1-(4-chlorophenyl)triazol-4-yl]methyl 2-chloroacetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9Cl2N3O2/c12-5-11(17)18-7-9-6-16(15-14-9)10-3-1-8(13)2-4-10/h1-4,6H,5,7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSZXCYBOZHNQNE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N2C=C(N=N2)COC(=O)CCl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9Cl2N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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